Cas no 10101-89-0 (Trisodium phosphate dodecahydrate)

• Product Name: Trisodium phosphate dodecahydrate
• CAS No: 10101-89-0
• MF: Na₃PO₄^.₁₂H₂O
• MW: 380.1240
• MDL: MFCD00149198
• CID: 48380
• Update Time: 2025-09-22

Trisodium phosphate dodecahydrate Chemical and Physical Properties

Names and Identifiers

• Sodium phosphate
• Phosphoric acid, trisodium, 12-hydrate
• Sodium Phosphate 12-Water
• Sodium Phosphate Tribasic Dodecahydrate
• TSP dodecahydrate
• Sodium phosphate dodecahydrate
• Sodiumphosphate-tribasic
• Trisodium phosphate
• Trisodium Phosphate Dodecahydrate
• TSP
• TSP, 12-HYDRATE
• sodiuM phosphat
• TRISODIUM PHOSHATE
• Trisodium phosphoric
• SODIUM PHOSPHATE TRIBASIC
• SodiumPhosphateTribasicAr
• SODIUMPHOSPHATE12-HYDRATE
• Phosphoric acid, trisodium salt, dodecahydrate
• Trisodium phosphate (tert) dodecahydrate
• B70850QPHR
• Phosphoric acid, trisodium salt, dodeahydrate
• Phosporic Acid Trisodium Salt
• Sodium phosphate, tribasic dodecahydrate, extra pure
• Sodium phosphate, tribasic dodecahydrate, 98%, for analysis
• sodium phosphate, tribasic, dodecahydrate
• Sodium phospha
• Trisodium phosphate dodecahydrate

• MDL： MFCD00149198
• Inchi： 1S/3Na.H3O4P.12H2O/c;;;1-5(2,3)4;;;;;;;;;;;;/h;;;(H3,1,2,3,4);12*1H2/q3*+1;;;;;;;;;;;;;/p-3
• InChI Key： ASTWEMOBIXQPPV-UHFFFAOYSA-K
• SMILES： P(=O)([O-])([O-])[O-].[Na+].[Na+].[Na+].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H].O([H])[H]

Computed Properties

• Exact Mass: 380.05000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 12
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 20
• Rotatable Bond Count: 0
• Complexity: 36.8
• Covalently-Bonded Unit Count: 16
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 98.2

Experimental Properties

• Color/Form: Colorless or white crystals.
• Density: 1.62 g/mL at 25 °C
• Melting Point: 75 ºC
• PH: 12 (10g/l, H2O, 20℃)
• Solubility: H2O: 0.5 M at 20 °C, clear, colorless
• Water Partition Coefficient: 258 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids. Keep dry.
• PSA: 206.82000
• LogP: -0.38560
• Sensitiveness: Sensitive to humidity
• Solubility: Soluble in water, its aqueous solution is strongly alkaline; Insoluble in ethanol and carbon disulfide.
• Merck: 14,8662

Trisodium phosphate dodecahydrate Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H314
• Warning Statement： P280,P305+P351+P338,P310
• Hazardous Material transportation number：UN 3262 8/PG 3
• WGK Germany：1
• Hazard Category Code： 34
• Safety Instruction： S26-S36/37/39-S45
• RTECS：TC9575000
• Hazardous Material Identification：
• Hazard Level：8
• Risk Phrases：R35
• Packing Group：III
• TSCA：Yes

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Alkali metal oxoanionic compounds Alkali metal phosphates
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds